Cas no 2228225-83-8 (3-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-bromophenol)

• Product Name: 3-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-bromophenol
• CAS No: 2228225-83-8
• MF: C₁₀H₁₀BrN₃O
• MW: 268.109900951386
• CID: 6341283
• PubChem ID: 165708759
• Update Time: 2025-05-24

3-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-bromophenol Chemical and Physical Properties

Names and Identifiers

• 3-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-bromophenol
• EN300-1904776
• 2228225-83-8

• Inchi： 1S/C10H10BrN3O/c1-14-10(9(12)5-13-14)7-4-6(15)2-3-8(7)11/h2-5,15H,12H2,1H3
• InChI Key： VMTIRMWDADBWSS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C1=C(C=NN1C)N)O

Computed Properties

• Exact Mass: 267.00072g/mol
• Monoisotopic Mass: 267.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-(4-amino-1-methyl-1H-pyrazol-5-yl)-4-bromophenol

3-(4-Amino-1-Methyl-1H-Pyrazol-5-Yl)-4-Bromophenol: A Comprehensive Overview

3-(4-Amino-1-Methyl-1H-Pyrazol-5-Yl)-4-Bromophenol, identified by the CAS number 2228225-83-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenolic group with a substituted pyrazole moiety. The presence of the bromine atom at the para position of the phenol ring adds to its chemical reactivity and potential applications in various synthetic pathways.

The synthesis of 3-(4-Amino-1-Methyl-1H-Pyrazol-5-Yl)-4-Bromophenol typically involves multi-step reactions, often starting from readily available aromatic precursors. The incorporation of the pyrazole ring is achieved through condensation reactions, while the bromination step is carefully controlled to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and minimizing by-products.

Recent studies have highlighted the potential of this compound in drug discovery. Its ability to act as a scaffold for bioactive molecules has been explored in various contexts, including anti-inflammatory and anticancer activities. For instance, researchers have reported that derivatives of 3-(4-Amino-1-Methyl-1H-Pyrazol-5-Yl)-4-Bromophenol exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting their potential as therapeutic agents.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of novel coordination polymers and metalloorganic frameworks (MOFs). These materials exhibit unique properties, such as high surface area and selective adsorption capabilities, making them promising candidates for gas storage and catalytic applications.

The structural versatility of 3-(4-Amino-1-Methyl-1H-Pyrazol-5-Yl)-4-Bromophenol allows for further functionalization, enabling the exploration of its properties in diverse chemical environments. For example, recent work has focused on its use as a building block for constructing heterocyclic compounds with enhanced electronic properties. These compounds have shown promise in optoelectronic applications, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

From an analytical standpoint, the characterization of this compound has benefited from advances in spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. Additionally, computational methods, such as density functional theory (DFT), have been employed to study its electronic properties and reactivity under various conditions.

In conclusion, 3-(4-Amino-1-Methyl-1H-Pyrazol-5-Yl)-4-Bromophenol stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a valuable tool for researchers in both academia and industry. As ongoing studies continue to uncover new facets of its chemistry and biology, this compound is poised to play an increasingly important role in the development of innovative materials and therapeutic agents.